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Compound of Interest

Compound Name: 3-Fluoro-4-methylbenzyl bromide

Cat. No.: B126329

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physicochemical properties
of 3-Fluoro-4-methylbenzyl bromide, a crucial reagent in organic synthesis, particularly in the
development of novel pharmaceutical compounds. This document includes a summary of its
guantitative data, a representative experimental protocol for its synthesis, and a visualization of
the synthetic workflow.

Core Physicochemical Data

The following table summarizes the essential quantitative data for 3-Fluoro-4-methylbenzyl
bromide.
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Property

Value

Molecular Weight

203.05 g/mol [1]

Molecular Formula

CeHsBrF[1]

CAS Number 145075-44-1[2][3]

Boiling Point 77°C at 3 mmHg[2]

Density 1.456 + 0.06 g/cm3 (Predicted)[2]
Refractive Index 1.5460[2]

Form Liquid[2]

Color Clear, dark yellow[2]

Synthesis of 3-Fluoro-4-methylbenzyl bromide

The synthesis of 3-Fluoro-4-methylbenzyl bromide is typically achieved through the free-

radical bromination of 3-fluoro-4-methyltoluene. This reaction selectively brominates the

benzylic methyl group.

Representative Experimental Protocol: Free-Radical

Bromination

This protocol is a general method for the benzylic bromination of substituted toluenes and can

be adapted for the synthesis of 3-Fluoro-4-methylbenzyl bromide.

Materials:

3-Fluoro-4-methyltoluene

N-Bromosuccinimide (NBS)

Benzoyl peroxide (or AIBN - azobisisobutyronitrile) as a radical initiator

Carbon tetrachloride (CCla) or other suitable non-polar solvent

Sodium bicarbonate solution (aqueous, saturated)
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e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 3-fluoro-4-methyltoluene in carbon tetrachloride.

o Addition of Reagents: Add N-bromosuccinimide (1.05 equivalents) and a catalytic amount of
benzoyl peroxide to the solution.

o Reaction Execution: Heat the reaction mixture to reflux. The reaction can be monitored by
observing the consumption of the starting material using thin-layer chromatography (TLC) or
gas chromatography (GC). The reaction is typically complete within a few hours.

o Work-up:
o Cool the reaction mixture to room temperature.
o Filter the mixture to remove the succinimide byproduct.

o Wash the filtrate with a saturated aqueous solution of sodium bicarbonate to neutralize
any acidic byproducts.

o Separate the organic layer and wash it with brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
 Purification:

o Filter off the drying agent.

o Remove the solvent under reduced pressure using a rotary evaporator.

o The crude product can be purified by vacuum distillation to yield pure 3-Fluoro-4-
methylbenzyl bromide.

Synthetic Workflow Visualization
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The following diagram illustrates the general workflow for the synthesis and purification of 3-
Fluoro-4-methylbenzyl bromide.

Aqueous Work-up:
- Filtration
- NaHCO3 wash
- Drying

Free-Radical
Bromination
(Reflux)

Start Materials:
3-Fluoro-4-methyltoluene
NBS, Initiator, Solvent

Purification:
Vacuum Distillation

Final Product:
3-Fluoro-4-methylbenzyl bromide

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-Fluoro-4-methylbenzyl bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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